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Chemical Properties & Pharmacological Data

The tables below summarize key identification and pharmacological data for non-deuterated Tridecanoic

Acid (N-Tridecanoic Acid), which can serve as a reference point for your work with its deuterated form [1]

[2].

Table 1: Chemical Identification and Properties

Property Details

IUPAC Name Tridecanoic acid [1]

CAS Registry Number 638-53-9 [1]

Molecular Formula C₁₃H₂₆O₂ [1]

Molecular Weight 214.3443 g/mol [1] [2]

Chemical Structure A 13-carbon, straight-chain saturated fatty acid [2]

Other Names n-Tridecoic acid, Tridecylic acid [1]

Melting Point 44.5 °C [2]
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Property Details

Boiling Point 312.4 °C [2]

Water Solubility 33 mg/L (at 20 °C) [2]

Table 2: Pharmacological Profile from DrugBank

Category Information

DrugBank ID DB02448 [2]

Regulatory Status Not approved as a drug in any region (Experimental) [2]

Known Mechanism of
Action

Acts as an inhibitor of Phospholipase A2 enzymes (PLA2G1B and
membrane-associated PLA2) [2]

Predicted Properties High gastrointestinal absorption; violates Veber's Rule (high number of
rotatable bonds); Ready biodegradable [2]

Mechanism of Action: Phospholipase A2 Inhibition

The primary known biological activity of Tridecanoic acid is the inhibition of Phospholipase A2 (PLA2)

enzymes [2]. The diagram below illustrates this signaling pathway and its potential cellular implications.
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This inhibition of PLA2 may underpin many of the compound's observed biological effects in experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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